Cas no 15174-02-4 (4-Methoxy-3-nitrophenol)

• Product Name: 4-Methoxy-3-nitrophenol
• CAS No: 15174-02-4
• MF: C₇H₇NO₄
• MW: 169.134782075882
• MDL: MFCD00031284
• CID: 120843
• PubChem ID: 14958907
• Update Time: 2025-05-25

4-Methoxy-3-nitrophenol Chemical and Physical Properties

Names and Identifiers

• 4-Methoxy-3-nitrophenol
• 4-METHOXY-3-NITRO-PHENOL (4-HYDROXY-2-NITRO-ANISOLE)
• Phenol, 4-methoxy-3-nitro-
• 4-METHOXY-3-NITRO-PHENOL
• 4-HYDROXY-2-NITRO-ANISOLE
• 4-Hydroxy-2-nitroanisole
• PubChem20534
• 3-Nitro-4-methoxyphenol
• AADXAMFLYDYIFS-UHFFFAOYSA-N
• STL214917
• LS10060
• AS04323
• AB0021192
• ST2405859
• ST45237843
• V2435
• Z121
• MFCD00031284
• DTXSID60566091
• 15174-02-4
• CS-0061910
• SY023316
• Z1201617635
• FT-0650922
• Phenol,4-methoxy-3-nitro-
• AMY31151
• AS-17903
• EN300-169863
• SCHEMBL375443
• A846562
• AKOS006344260
• DB-006829

• MDL： MFCD00031284
• Inchi： 1S/C7H7NO4/c1-12-7-3-2-5(9)4-6(7)8(10)11/h2-4,9H,1H3
• InChI Key： AADXAMFLYDYIFS-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1[N+](=O)[O-])O

Computed Properties

• Exact Mass: 169.03800
• Monoisotopic Mass: 169.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 75.3

Experimental Properties

• Melting Point: 95-103°C
• Boiling Point: 340.5℃ at 760 mmHg
• PSA: 75.28000
• LogP: 1.83220

4-Methoxy-3-nitrophenol Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 4-Methoxy-3-nitrophenol

Recent Advances in the Study of 4-Methoxy-3-nitrophenol (CAS: 15174-02-4) in Chemical Biology and Pharmaceutical Research

4-Methoxy-3-nitrophenol (CAS: 15174-02-4) is a phenolic compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its methoxy and nitro functional groups, serves as a key intermediate in the synthesis of various bioactive molecules and pharmaceuticals. Recent studies have explored its potential in drug development, antimicrobial agents, and as a precursor for more complex chemical entities. This research brief aims to summarize the latest findings and advancements related to 4-Methoxy-3-nitrophenol, providing insights into its chemical properties, biological activities, and potential therapeutic applications.

One of the most notable recent studies on 4-Methoxy-3-nitrophenol focused on its role as a building block in the synthesis of novel antimicrobial agents. Researchers have demonstrated that derivatives of this compound exhibit potent activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The study highlighted the importance of the nitro and methoxy groups in enhancing the compound's bioavailability and target specificity. Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided valuable insights into optimizing these derivatives for improved efficacy and reduced toxicity.

In addition to its antimicrobial properties, 4-Methoxy-3-nitrophenol has been investigated for its potential in cancer therapy. Recent in vitro and in vivo studies have shown that certain derivatives of this compound can induce apoptosis in cancer cells by targeting specific signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that a synthesized analog of 4-Methoxy-3-nitrophenol exhibited selective cytotoxicity against breast cancer cell lines while sparing normal cells. These findings underscore the compound's potential as a scaffold for developing targeted anticancer agents.

The chemical reactivity of 4-Methoxy-3-nitrophenol has also been a subject of recent research. Advances in synthetic chemistry have enabled the development of more efficient and environmentally friendly methods for its production and modification. For example, a 2022 study demonstrated the use of green chemistry approaches, such as microwave-assisted synthesis, to produce 4-Methoxy-3-nitrophenol derivatives with high yields and minimal waste. These innovations not only enhance the sustainability of chemical processes but also open new avenues for large-scale production of this valuable compound.

Despite these promising developments, challenges remain in the clinical translation of 4-Methoxy-3-nitrophenol-based therapeutics. Issues such as pharmacokinetics, stability, and potential off-target effects need to be addressed through further preclinical and clinical studies. However, the growing body of research on this compound and its derivatives suggests a bright future for its applications in medicine and biotechnology. Continued interdisciplinary collaboration between chemists, biologists, and pharmacologists will be crucial in unlocking the full potential of 4-Methoxy-3-nitrophenol in addressing unmet medical needs.